Cas no 177569-99-2 ((1S,2S,5R)-7-Oxobicyclo[3.2.0]heptane-2-carboxylic acid)
177569-99-2 structure
Product Name:(1S,2S,5R)-7-Oxobicyclo[3.2.0]heptane-2-carboxylic acid
CAS No:177569-99-2
MF:C8H10O3
MW:154.163202762604
CID:112666
PubChem ID:44140884
Update Time:2025-04-18
(1S,2S,5R)-7-Oxobicyclo[3.2.0]heptane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1S,2S,5R)-7-Oxobicyclo[3.2.0]heptane-2-carboxylic acid
- Bicyclo[3.2.0]heptane-2-carboxylicacid, 7-oxo-, [1S-(1a,2a,5a)]- (9CI)
- Bicyclo[3.2.0]heptane-2-carboxylic acid, 7-oxo-, [1S-(1alpha,2alpha,5alpha)]- (9CI)
- 177569-99-2
- DB-327593
- (1S,2S,5R)-7-OXOBICYCLO[3.2.0]HEPTANE-2-CARBOXYLICACID
-
- Inchi: 1S/C8H10O3/c9-6-3-4-1-2-5(7(4)6)8(10)11/h4-5,7H,1-3H2,(H,10,11)/t4-,5+,7+/m1/s1
- InChI Key: YVUNGMRDHUNPJE-ZDLURKLDSA-N
- SMILES: O=C1C[C@H]2CC[C@H](C(=O)O)[C@H]21
Computed Properties
- Exact Mass: 154.063
- Monoisotopic Mass: 154.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
- XLogP3: 0.2
(1S,2S,5R)-7-Oxobicyclo[3.2.0]heptane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM201943-1g |
(1S,2S,5R)-7-oxobicyclo[3.2.0]heptane-2-carboxylic acid |
177569-99-2 | 95% | 1g |
$729 | 2021-06-15 | |
| Chemenu | CM201943-1g |
(1S,2S,5R)-7-oxobicyclo[3.2.0]heptane-2-carboxylic acid |
177569-99-2 | 95% | 1g |
$729 | 2023-03-07 |
(1S,2S,5R)-7-Oxobicyclo[3.2.0]heptane-2-carboxylic acid Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
177569-99-2 ((1S,2S,5R)-7-Oxobicyclo[3.2.0]heptane-2-carboxylic acid) Related Products
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